Cas no 62246-95-1 (Methanone, (3-nitrophenyl)-4-pyridinyl-)

• Product Name: Methanone, (3-nitrophenyl)-4-pyridinyl-
• CAS No: 62246-95-1
• MF: C₁₂H₈N₂O₃
• MW: 228.20352268219
• CID: 452622
• PubChem ID: 7304356
• Update Time: 2025-04-19

Methanone, (3-nitrophenyl)-4-pyridinyl- Chemical and Physical Properties

Names and Identifiers

• Methanone, (3-nitrophenyl)-4-pyridinyl-
• (3-nitrophenyl)-pyridin-4-ylmethanone
• SCHEMBL7787640
• DTXSID30428511
• AKOS000282213
• 62246-95-1

• Inchi： 1S/C12H8N2O3/c15-12(9-4-6-13-7-5-9)10-2-1-3-11(8-10)14(16)17/h1-8H
• InChI Key： NRWQXMJAOUMLEO-UHFFFAOYSA-N
• SMILES： O=C(C1C=CN=CC=1)C1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 228.05354
• Monoisotopic Mass: 228.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 75.8Ų

Experimental Properties

• PSA: 73.1